4-Hydroxy-3-methyl-5-nitrobenzoic acid
Cat. No. B2425775
Key on ui cas rn:
861315-61-9
M. Wt: 197.146
InChI Key: AUQMLPTXBVNUBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07696200B2
Procedure details
65% aq. nitric acid solution (2.7 mL, 60 mmol) and fuming nitric acid (2.5 mL, 60 mmol) were added at −10° C. to a solution of 4-hydroxy-3-methyl-benzoic acid methyl ester (4.97 g, 29.9 mmol) in diethyl ether (60 mL). The ice bath was removed and the reaction mixture was stirred at room temperature for 16 h, then partitioned between water and ethyl acetate. The organic layer was washed with brine, dried (MgSO4), and evaporated to afford 4-hydroxy-3-methyl-5-nitro-benzoic acid (6.27 g, 99%). Yellow solid, MS (ISP)=210.1 (M−H)−.
Yield
99%
Identifiers
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REACTION_CXSMILES
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[N+:1]([O-:4])(O)=[O:2].C[O:6][C:7](=[O:16])[C:8]1[CH:13]=[CH:12][C:11]([OH:14])=[C:10]([CH3:15])[CH:9]=1>C(OCC)C>[OH:14][C:11]1[C:12]([N+:1]([O-:4])=[O:2])=[CH:13][C:8]([C:7]([OH:16])=[O:6])=[CH:9][C:10]=1[CH3:15]
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Inputs
Step One
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Name
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|
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Quantity
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2.7 mL
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Name
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Quantity
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2.5 mL
|
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Name
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Quantity
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4.97 g
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Type
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reactant
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Smiles
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COC(C1=CC(=C(C=C1)O)C)=O
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at room temperature for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The ice bath was removed
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CUSTOM
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Type
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CUSTOM
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|
Details
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partitioned between water and ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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Smiles
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OC1=C(C=C(C(=O)O)C=C1[N+](=O)[O-])C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.27 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 106.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
